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Compound of Interest

Compound Name: N-demethylsinomenine

Cat. No.: B1241455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling N-demethylsinomenine. Adherence to these guidelines is critical

to ensure personal safety and maintain a secure laboratory environment. N-
demethylsinomenine is a pharmacologically active morphinan alkaloid and a metabolite of

sinomenine. While a specific Safety Data Sheet (SDS) with comprehensive toxicological data is

not readily available, its structural similarity to other potent opioids and evidence of inducing

anaphylactic reactions in animal models necessitate rigorous safety precautions.[1]

Immediate Safety Precautions
Due to its potency and potential for causing allergic reactions, N-demethylsinomenine should

be handled with care in a controlled laboratory setting.

Engineering Controls: All work involving solid N-demethylsinomenine or concentrated

solutions should be conducted in a certified chemical fume hood or a glove box to minimize

inhalation exposure.

Personal Protective Equipment (PPE): A comprehensive PPE regimen is mandatory. This

includes a lab coat, chemical splash goggles, and double nitrile gloves. For procedures with

a high risk of aerosol generation, a fit-tested N95 respirator or a higher level of respiratory

protection is recommended.
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Spill Response: In case of a spill, evacuate the immediate area. For small spills, absorb the

material with an inert absorbent (e.g., vermiculite, sand), and place it in a sealed container

for hazardous waste disposal. Do not use combustible materials like paper towels to clean

up spills of potent compounds. For larger spills, or if you are not equipped to handle the spill,

evacuate the lab and contact your institution's environmental health and safety (EHS) office

immediately.

Quantitative Data Summary
The following table summarizes the available quantitative data for N-demethylsinomenine.

The absence of extensive toxicological data underscores the need for cautious handling.

Property Value Source

Chemical Formula C18H21NO4 [2]

Molecular Weight 315.4 g/mol [2]

XlogP 1.7 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
5 [2]

ED50 (mice, CCI model) 28.4 mg/kg [3][4]

ED50 (mice, CFA model) 21.5 mg/kg [3][4]

Observed Adverse Effects
Can induce anaphylaxis in

mice.[1]
[1]

Note: The Median Lethal Dose (LD50) for N-demethylsinomenine is not currently available.

The provided Median Effective Dose (ED50) values from animal studies indicate high biological

activity.[3][4]

Experimental Protocol: Preparation of a Stock
Solution
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This protocol outlines the steps for safely preparing a stock solution of N-demethylsinomenine
for in vitro or in vivo studies.

Materials:

N-demethylsinomenine (solid)

Appropriate solvent (e.g., DMSO, saline)

Calibrated analytical balance

Fume hood

Vortex mixer

Sterile, sealed vials

Personal Protective Equipment (see above)

Procedure:

Preparation: Don all required PPE before entering the designated handling area. Ensure the

fume hood is functioning correctly.

Weighing: Tare a sterile, tared weigh boat on the analytical balance inside the fume hood.

Carefully weigh the desired amount of N-demethylsinomenine powder. Avoid generating

dust.

Solubilization: Transfer the weighed powder to a sterile, appropriately sized vial. Add the

required volume of solvent to the vial to achieve the desired stock concentration.

Mixing: Securely cap the vial and vortex until the solid is completely dissolved.

Labeling: Clearly label the vial with the compound name, concentration, solvent, date of

preparation, and your initials.

Storage: Store the stock solution in a secure, clearly marked location, following any specific

storage temperature recommendations.
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Decontamination: Decontaminate all surfaces and equipment used during the procedure with

an appropriate cleaning agent (e.g., 70% ethanol), followed by a rinse with water. Dispose of

all contaminated disposables as hazardous waste.

Operational and Disposal Plans
A clear plan for the handling and disposal of N-demethylsinomenine is essential for laboratory

safety and environmental protection.

Handling and Storage Workflow
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Safe Handling Workflow for N-demethylsinomenine
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Caption: Workflow for the safe handling of N-demethylsinomenine.
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Disposal Plan
All waste contaminated with N-demethylsinomenine, including unused stock solutions,

contaminated consumables (e.g., pipette tips, gloves, weigh boats), and spill cleanup materials,

must be disposed of as hazardous chemical waste.

Waste Segregation: Do not mix N-demethylsinomenine waste with other waste streams.

Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and puncture-

resistant hazardous waste containers.

Institutional Guidelines: Follow your institution's specific procedures for hazardous waste

pickup and disposal. Contact your EHS office for guidance.

Signaling Pathway and Logical Relationships
The primary mechanism of action for the analgesic effects of N-demethylsinomenine involves

the GABA-A receptor.[3]
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N-demethylsinomenine Analgesic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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